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Compound of Interest

Compound Name: 4-Bromophenylacetone

Cat. No.: B042570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Bromophenylacetone (CAS No. 6186-22-7), a key intermediate in various synthetic organic

chemistry processes. Understanding the hazardous properties and safe handling procedures

for this compound is paramount for ensuring laboratory safety and regulatory compliance. This

document synthesizes available safety data, outlines experimental methodologies for hazard

determination, and provides visual workflows for safety management.

Chemical Identification and Physical Properties
4-Bromophenylacetone is a halogenated aromatic ketone. While comprehensive,

experimentally determined physical property data is limited in publicly available safety data

sheets, the following table summarizes key identifiers and known properties.
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Identifier Value

Chemical Name 4-Bromophenylacetone

Synonyms 1-(4-Bromophenyl)propan-2-one

CAS Number 6186-22-7

Molecular Formula C₉H₉BrO

Molecular Weight 213.08 g/mol

Physical State Liquid[1]

Color Light yellow[1]

Physical Property Value

Melting Point/Range No data available[1]

Boiling Point/Range No information available[1]

Flash Point No information available[1]

Autoignition Temperature No data available[1]

Water Solubility No information available[1]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-Bromophenylacetone is classified with the following hazards:

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation
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Source: PubChem CID 736332

Signal Word: Warning

Pictograms:

alt text

Toxicological Data
Quantitative toxicological data for 4-Bromophenylacetone, such as LD50 and LC50 values,

are not readily available in the reviewed safety data sheets. The primary toxicological concerns

are related to its irritant properties.

Toxicity Endpoint Route of Exposure Species Value

Acute Oral Toxicity

(LD50)
Oral Rat Data not found

Acute Dermal Toxicity

(LD50)
Dermal Rabbit Data not found

Acute Inhalation

Toxicity (LC50)
Inhalation Rat Data not found

Skin Irritation Dermal Rabbit Causes skin irritation

Eye Irritation Ocular Rabbit
Causes serious eye

irritation

Experimental Protocols
The determination of the toxicological and physical hazards of a chemical like 4-
Bromophenylacetone follows standardized experimental protocols, typically adhering to

OECD (Organisation for Economic Co-operation and Development) guidelines.

Acute Dermal Irritation/Corrosion (Following OECD
Guideline 404)
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This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) sample of the test substance is applied

to a small area (approximately 6 cm²) of the skin under a gauze patch. The patch is held in

place with non-irritating tape. For a comprehensive assessment, both intact and abraded

skin sites may be used.

Exposure: The test substance is applied for a period of 4 hours. The trunk of the animal is

wrapped with a semi-occlusive dressing to hold the patch in place and prevent ingestion of

the substance.

Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance. The skin is then examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored according to a standardized grading system (e.g., Draize

scale). The Primary Irritation Index (PII) is calculated from these scores to classify the

substance's irritation potential.

Acute Eye Irritation/Corrosion (Following OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Model: Healthy, adult albino rabbits are used.

Application: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of the rabbit, after gently pulling the lower lid away from the
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eyeball. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. The examination includes scoring of the cornea (opacity), iris, and conjunctivae

(redness, chemosis, and discharge).

Scoring: The severity of the ocular lesions is scored using a standardized system. The

scores are used to classify the irritancy potential of the substance.

Flash Point Determination (Example: Pensky-Martens
Closed Cup Method - ASTM D93)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near the surface of the liquid.

Methodology:

Apparatus: A Pensky-Martens closed-cup tester is used. This apparatus consists of a test

cup, a lid with a shutter mechanism, a stirring device, and a heat source.

Procedure: A specified amount of the sample is placed in the test cup. The lid is closed, and

the sample is heated at a slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, an ignition source (a small flame) is introduced

into the cup through the shutter opening.

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapor above the sample to ignite with a distinct flash inside the

cup.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling: Wear personal protective equipment, including safety glasses with side-shields,

chemical-resistant gloves (e.g., nitrile rubber), and a lab coat. Ensure adequate ventilation to

avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing.
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from incompatible materials such as strong oxidizing agents.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to a safe area.

Wear appropriate personal protective equipment.

Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, vermiculite)

and collect it in a suitable, closed container for disposal. Do not allow the chemical to enter

drains.

Visualizing Safety Protocols
The following diagrams, generated using Graphviz, illustrate key safety-related workflows.
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Caption: Logical flow of safety information for 4-Bromophenylacetone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b042570?utm_src=pdf-body-img
https://www.benchchem.com/product/b042570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Application

Observation

Analysis

Animal Preparation
(Rabbit, Clipped Fur)

Substance Application
(0.5 mL under patch)

4-Hour Exposure
(Semi-occlusive)

Patch Removal & Cleaning

Scoring for Erythema & Edema
(1, 24, 48, 72 hrs)

Calculate Primary Irritation Index (PII)

Classify Irritation Potential

Click to download full resolution via product page

Caption: Workflow for an acute dermal irritation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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